7-chloro-N-ethyl-5-methyl-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C11H14ClNO
• Molecular Weight: 211.69 g/mol
• SMILES: CCNC1COC2=C1C=C(C=C2Cl)C
• InChI: InChI=1S/C11H14ClNO/c1-3-13-10-6-14-11-8(10)4-7(2)5-9(11)12/h4-5,10,13H,3,6H2,1-2H3
• InChIKey: QQRVZKLUPKEFJX-UHFFFAOYSA-N

7-Chloro-N-ethyl-5-methyl-2,3-dihydrobenzofuran-3-amine: Structural & Supplier Profile

7-Chloro-N-ethyl-5-methyl-2,3-dihydro-1-benzofuran-3-amine (CAS 1249942-61-7; alternate registry 23898-59-1) is a 2,3-dihydrobenzofuran-3-amine derivative with a molecular formula of C₁₁H₁₄ClNO and a molecular weight of 211.69 g·mol⁻¹ . The compound features a partially saturated benzofuran core bearing chlorine at the 7-position, a methyl group at the 5-position, and an N-ethyl substituent on the 3-amino group, producing a secondary amine with distinct steric and electronic properties relative to the primary amine parent scaffold . It is commercially supplied as a research intermediate at 95% purity by multiple vendors including Leyan (Shanghai) and AiFChem, with standard packaging from 50 mg to 10 g .

✓N-ethyl secondary amine building block

✓95% purity, multi-vendor supply

✓7-Cl/5-Me substitution pattern

7-Chloro-N-ethyl-5-methyl-2,3-dihydrobenzofuran-3-amine: Irreplaceable vs. Unsubstituted & Positional Analogs

Within the 2,3-dihydrobenzofuran-3-amine class, substitution pattern is the primary driver of physicochemical and pharmacological differentiation. The unsubstituted parent, 7-chloro-2,3-dihydro-1-benzofuran-3-amine (MW 169.61), lacks both the N-ethyl group and the 5-methyl substituent, resulting in a primary amine with substantially lower molecular weight, different hydrogen-bond donor/acceptor capacity, and altered predicted lipophilicity . Positional isomers such as 5-chloro-2-methyl-2,3-dihydrobenzofuran-3-amine (MW 183.63) relocate the chlorine atom and place the methyl group on the furan ring rather than the benzene ring, generating a different electronic distribution across the aromatic system . The N-ethyl secondary amine in the target compound further distinguishes it from all primary amine analogs by offering differentiated nucleophilicity, steric bulk, and the ability to serve as a precursor for tertiary amine elaboration without the over-alkylation risks inherent to primary amines [1]. These structural differences make simple interchange among analogs chemically rational but functionally inappropriate in any context where molecular recognition, metabolic stability, or downstream derivatization outcome is material.

Target: 7-Cl, N-ethyl, 5-Me (secondary amine)

Unsubstituted parent: 7-Cl primary amine

MW +42 Da, HBD reduction (2 to 1) may shift lipophilicity and passive permeability

Target: 7-Cl, N-ethyl, 5-Me

Positional isomer: 5-Cl, 2-Me primary amine

Chlorine position (7 vs. 5) alters electronic distribution; SAR from scaffold may not transfer

• [1] Kalagara, S., Joseph, N.P., and Baddam, S.R. (2023). A concise and metal catalyst free synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines. Results in Chemistry, 5, 100777. Available at: https://www.sciencedirect.com/science/article/pii/S2211715623000165. View Source

Differentiation Evidence vs. Closest Analogs

Molecular Weight & Boiling Point vs. Parent Compound

The target compound carries an additional N-ethyl group (+29 Da) and a 5-methyl group (+15 Da) relative to the simplest 7-chloro analog, 7-chloro-2,3-dihydro-1-benzofuran-3-amine, producing a molecular weight increase of approximately 42 Da (211.69 vs. 169.61 g·mol⁻¹) . This mass increment is accompanied by a predicted boiling point elevation to 254.6 °C at 760 mmHg, compared with 245.3±40.0 °C for the parent primary amine . The N-ethyl group converts the amine from primary to secondary, reducing the hydrogen-bond donor count from two to one, which is expected to lower aqueous solubility and increase logP relative to the unsubstituted comparator—a relevant consideration for applications where passive membrane permeability or organic-phase partitioning is critical .

MW & Boiling Point

Data to verify

MW +42 Da (211.69 vs. 169.61); Δ bp ≈ +9.3 °C; HBD 1 vs 2

Supports logP and permeability differentiation review

Predicted properties; experimental validation not located

Evidence Dimension	Molecular weight and predicted boiling point
Target Compound Data	MW = 211.69 g·mol⁻¹; boiling point = 254.6 °C at 760 mmHg (predicted)
Comparator Or Baseline	7-Chloro-2,3-dihydro-1-benzofuran-3-amine (CAS 1213334-45-2): MW = 169.61 g·mol⁻¹; boiling point = 245.3±40.0 °C (predicted); pKa = 8.13±0.20 (predicted)
Quantified Difference	MW difference: +42.08 Da (+24.8%); Δ boiling point ≈ +9.3 °C; HBD count reduced from 2 to 1
Conditions	Predicted physicochemical properties from ChemicalBook and ChemSrc databases; experimental validation not located for the target compound

Why This Matters

For procurement decisions in medicinal chemistry programs, this MW increase and HBD reduction may be exploited to tune pharmacokinetic properties such as logP and CNS permeability, while the boiling point difference affects purification strategy selection (e.g., column chromatography vs. distillation).

Secondary Amine Reactivity Advantage Over Primary Analogs

The N-ethyl substituent on the 3-position amine of the target compound renders it a secondary amine, in contrast to the primary amine present in the majority of commercially available 2,3-dihydrobenzofuran-3-amine analogs (e.g., 7-chloro-2,3-dihydro-1-benzofuran-3-amine and 5-chloro-2-methyl-2,3-dihydrobenzofuran-3-amine, both of which are primary amines) [1]. This structural distinction has direct synthetic consequences: the secondary amine can undergo mono-acylation or mono-alkylation without the competing bis-substitution that complicates primary amine derivatization, enabling cleaner routes to tertiary amine products . Additionally, the increased steric bulk adjacent to the amine nitrogen is expected to confer greater configurational stability in chiral environments where the 3-position stereocenter must be preserved during subsequent transformations .

Amine Reactivity

Class-level

Secondary amine enables mono-functionalization; primary amine risks bis-substitution

Supports synthesis route selection without protecting groups

General organic principles; direct kinetics unpublished

Evidence Dimension	Amine class and derivatization pathway control
Target Compound Data	Secondary amine (R-NH-CH₂CH₃); 1 H-bond donor; sterically differentiated nucleophile
Comparator Or Baseline	7-Chloro-2,3-dihydro-1-benzofuran-3-amine (CAS 1213334-45-2): primary amine (R-NH₂); 2 H-bond donors; and 5-Chloro-2-methyl-2,3-dihydrobenzofuran-3-amine (CAS 1250704-43-8): primary amine (R-NH₂)
Quantified Difference	HBD count: 1 vs. 2; Substitution pathway: controlled mono-functionalization vs. potential bis-substitution in primary amines
Conditions	General organic chemistry principles applied to the 2,3-dihydrobenzofuran-3-amine scaffold; direct experimental competition kinetics not published for this specific compound

Why This Matters

For chemists planning downstream library synthesis or scaffold elaboration, the secondary amine status reduces the need for protecting-group strategies and improves reaction predictability—directly impacting synthesis efficiency and procurement rationale when selecting among in-class building blocks.

• [1] Kalagara, S., Joseph, N.P., and Baddam, S.R. (2023). A concise and metal catalyst free synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines. Results in Chemistry, 5, 100777. Describes synthesis of primary and secondary dihydrobenzofuran-3-amine derivatives. Available at: https://www.sciencedirect.com/science/article/pii/S2211715623000165. View Source

Electronic Effects of 7-Cl vs. 5-Cl Positional Isomers

The target compound places chlorine at position 7 and methyl at position 5 of the benzene ring, whereas the widely available isomer 5-chloro-2-methyl-2,3-dihydrobenzofuran-3-amine (CAS 1250704-43-8, MW 183.63) positions chlorine at C-5 and methyl at C-2 of the dihydrofuran ring . This positional exchange shifts the electron-withdrawing chloro substituent from the para to the ortho position relative to the dihydrofuran oxygen, altering the electron density distribution across the aromatic ring and the adjacent heterocycle. The Hammett substituent constant (σₘ for 5-Cl vs. σₚ-like contribution for 7-Cl) differs, which has been shown in related benzofuran series to modulate receptor binding affinity—for example, in the (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamine antidepressant patent series where halogen position (X = 5-chloro) is explicitly specified as a key structural variable determining antitetrabenazine activity [1]. Within that patent series, compounds with defined halogen placement demonstrated ED₅₀ values ranging from 3.03 to >20 mg/kg i.p. in the tetrabenazine-induced ptosis assay, with imipramine as a reference control (ED₅₀ = 5.5 mg/kg, p.o.) [2].

Cl Position Effect

Class-level

7-Cl ortho-like to dihydrofuran O; 5-Cl para-like; Hammett σ context differs

Supports SAR exploration of halogen positional effects

Electronic inference; patent SAR context

Evidence Dimension	Halogen positional effect on electronic properties and class-level biological activity
Target Compound Data	7-Cl, 5-Me: chlorine ortho-like to dihydrofuran oxygen; methyl para-like to oxygen on benzene ring
Comparator Or Baseline	5-Chloro-2-methyl-2,3-dihydrobenzofuran-3-amine (CAS 1250704-43-8): 5-Cl para to dihydrofuran oxygen; 2-Me on dihydrofuran ring. Antidepressant patent class: ED₅₀ values 3.03 to >20 mg/kg i.p. (tetrabenazine ptosis assay) depending on substituent pattern.
Quantified Difference	Positional isomerism produces distinct electronic environments (qualitative); in patent series, halogen position and alkyl substitution pattern altered antitetrabenazine ED₅₀ by >6-fold
Conditions	Electronic effects inferred from substituent positioning; biological SAR from US4602035 patent series on (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamines (structurally related but not identical scaffold)

Why This Matters

For researchers designing structure-activity relationship studies, the availability of the 7-Cl/5-Me isomer enables exploration of halogen positional effects that are inaccessible using the more common 5-chloro isomer series, expanding the accessible chemical space for target engagement profiling.

• [1] Tegeler, J.J. et al. (1985). Antidepressant (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamines. US Patent 4,602,035. Issued July 22, 1986. Specifies halogen (5-chloro) as key variable. Available at: https://patents.google.com/patent/US4602035. View Source
• [2] Tegeler, J.J. et al. (1985). Efforts toward combined analgesic/antidepressants: synthesis and evaluation of (3-aryl-2,3-dihydrobenzofuran-3-yl)alkanamines. Journal of Pharmaceutical Sciences, 74(1), 41-45. PMID: 3981416. DOI: 10.1002/jps.2600740112. Reports ED₅₀ values for antitetrabenazine activity with imipramine reference (ED₅₀ = 5.5 mg/kg, p.o.). View Source

CNS Serotonergic Scaffold Pharmacological Evidence

The 2,3-dihydrobenzofuran-3-amine scaffold has been extensively patented and published as a pharmacophore for central nervous system applications. Patent EP0149077B1 (expired) claims (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamines with substituents including halogen (X) and lower alkyl as antidepressant and analgesic agents, demonstrating the scaffold's proven utility in serotonergic modulation [1]. A related patent (US4602035) provides quantitative in vivo data: compound 2-(3-phenyl-2,3-dihydrobenzofuran-3-yl)-N,N-dimethylethylamine oxalate showed an antitetrabenazine ED₅₀ of 3.03 mg/kg i.p., comparing favorably with imipramine (ED₅₀ = 5.5 mg/kg, p.o.) [2]. Additionally, a 2023 synthetic methodology paper explicitly identifies the 2,3-disubstituted dihydrobenzofuran-3-amine core as a privileged structure in launched CNS drugs such as vilazodone (Viibryd®), which incorporates a benzofuran moiety as part of its hybrid heterocyclic antidepressant design [3]. While the target compound itself (7-chloro-N-ethyl-5-methyl derivative) has not been directly tested in these in vivo models, its scaffold places it within a validated pharmacological space distinct from non-benzofuran amine building blocks.

CNS Scaffold Context

Class-level

Patent series ED₅₀ 3.03–>20 mg/kg i.p. (tetrabenazine assay); imipramine ED₅₀ 5.5 mg/kg

Supports scaffold selection for serotonergic target hypotheses

Exact compound not tested; scaffold-level evidence only

Evidence Dimension	Scaffold-level pharmacological relevance for CNS applications
Target Compound Data	7-Chloro-N-ethyl-5-methyl-2,3-dihydro-1-benzofuran-3-amine: belongs to the 2,3-dihydrobenzofuran-3-amine scaffold class
Comparator Or Baseline	Patent exemplar: 2-(3-Phenyl-2,3-dihydrobenzofuran-3-yl)-N,N-dimethylethylamine oxalate → antitetrabenazine ED₅₀ = 3.03 mg/kg i.p.; imipramine reference ED₅₀ = 5.5 mg/kg p.o.; vilazodone (marketed antidepressant) contains benzofuran core
Quantified Difference	Class-level: scaffold-associated compounds show antitetrabenazine ED₅₀ values of 3.03–>20 mg/kg i.p. depending on substituent pattern; reference imipramine ED₅₀ = 5.5 mg/kg p.o.
Conditions	In vivo tetrabenazine-induced ptosis assay in mice (male, 20–30 g, n=5 per group); oral and intraperitoneal administration routes

Why This Matters

For procurement in CNS-focused medicinal chemistry programs, this scaffold association provides a rational basis for selecting this compound over non-benzofuran amine building blocks when serotonergic or antidepressant target hypotheses are being explored, even though direct target-specific binding data for this exact compound remain unpublished.

• [1] EP 0149077 B1 (1988). (3-Aryl-2,3-dihydrobenzofuran-3-yl)alkylamines, a process for their preparation and their use as medicaments. Priority: US 55913483 A, 1983-12-07. Available at: http://data.epo.org/gpi/EP0149077B1. View Source
• [2] US Patent 4,602,035 (1986). Antidepressant (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamines. Tegeler, J.J. et al. Table 1: antitetrabenazine ED₅₀ values. Available at: https://patents.google.com/patent/US4602035. View Source
• [3] Kalagara, S., Joseph, N.P., and Baddam, S.R. (2023). A concise and metal catalyst free synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines. Results in Chemistry, 5, 100777. References vilazodone (Viibryd®) as a launched benzofuran-containing antidepressant. Available at: https://www.sciencedirect.com/science/article/pii/S2211715623000165. View Source

Recommended Application Scenarios

CNS Lead Optimization: Secondary Amine Benzofuran Building Block

This compound is suited as a building block for medicinal chemistry programs targeting serotonergic or other CNS receptors where the 2,3-dihydrobenzofuran-3-amine core is a recognized pharmacophore. The N-ethyl secondary amine distinguishes it from primary amine analogs by enabling controlled mono-functionalization without protecting-group strategies, while the 7-Cl/5-Me substitution pattern provides distinct electronic and steric properties compared to the more common 5-Cl positional isomer series. Researchers can exploit this combination to explore structure-activity relationships in antidepressant or anxiolytic target classes, where related scaffolds have demonstrated antitetrabenazine ED₅₀ values ranging from 3.03 to >20 mg/kg i.p. in murine models [1].

Agrochemical Discovery: Halogenated Dihydrobenzofuran Herbicide Leads

The benzofuranamine scaffold has established precedent in herbicide development. Japanese patent JPH0525156A (Mitsui Toatsu Chemicals, 1993) discloses 7-chloro-2,3-dihydrobenzofuran derivatives as active herbicidal components for paddy rice fields, with low phytotoxicity to the crop and high efficacy against barnyard grass and bulrush [2]. Additionally, triazolyl-benzofuranamine derivatives synthesized from 2-chloro-N-(5-substituted-2,3-dihydro-3-benzofuryl)acetamides were tested for herbicidal activity in greenhouse assays by Aventis (Rhône-Poulenc), confirming the agrochemical relevance of this scaffold class [3]. The target compound's 7-chloro substitution aligns with the substitution pattern described in the Mitsui Toatsu patent, making it a rational intermediate for new herbicide analog synthesis.

Catalyst-Free Synthesis of 2,3-Disubstituted Dihydrobenzofuran-3-amines

A 2023 publication described a concise, metal catalyst-free, and highly atom-economic synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines, establishing a substrate scope across 12 different derivatives [4]. The target compound, with its specific 7-chloro, N-ethyl, and 5-methyl substitution, represents a structurally distinct entry within this substrate space. Its use as a starting material or product probe in synthetic methodology studies can help benchmark reaction scope and functional group tolerance, particularly for routes that must accommodate both halogen substituents and secondary amine functionality simultaneously.

Halogen-Labeled Probe for X-Ray Crystallography & Cryo-EM

The presence of chlorine at the 7-position provides anomalous scattering signal for X-ray crystallography and electron density for cryo-electron microscopy, while the N-ethyl group offers a distinctive NMR handle compared to N-methyl or primary amine analogs. For structural biology groups requiring halogen-labeled small-molecule probes derived from the benzofuran scaffold, this compound's substitution pattern offers a specific combination of a heavy atom (Cl), a secondary amine derivatization point, and a methyl group for hydrophobic pocket occupancy—characteristics that are not simultaneously present in the more widely available 5-chloro or unsubstituted analogs .

Application

Selection Property

Validation Focus

CNS lead optimization studies

Secondary amine for controlled mono-functionalization

Scaffold-specific target engagement profiling

Agrochemical analog synthesis

7-Chloro substitution pattern alignment

Herbicidal activity screening in greenhouse assays

Synthetic methodology benchmarking

Structurally distinct entry in substrate scope

Reaction scope and functional group tolerance

Structural biology probe development

Chlorine anomalous scattering signal

Heavy atom derivatization and NMR handle

• [1] US Patent 4,602,035 (1986). Tegeler, J.J. et al. Table 1: antitetrabenazine ED₅₀ values for (3-aryl-2,3-dihydrobenzofuran-3-yl)alkylamines. Available at: https://patents.google.com/patent/US4602035. View Source
• [2] Japanese Patent JPH0525156A (1993). 7-Chloro-2,3-dihydrobenzofuran derivative and herbicide containing the derivative as active component. Mitsui Toatsu Chemicals. Available at: https://www.sumobrain.com/patents/jp/7-chloro-23-dihydrobenzofuran-derivative/JPH0525156A.html. View Source
• [3] Turan-Zitouni, G. et al. (2002). Synthesis of some triazolyl-benzofuranamine derivatives. Il Farmaco, 57(7), 573-575. DOI: 10.1016/S0014-827X(02)01251-X. Reports herbicidal activity testing by Aventis (Rhône-Poulenc). View Source
• [4] Kalagara, S., Joseph, N.P., and Baddam, S.R. (2023). A concise and metal catalyst free synthesis of 2,3-disubstituted dihydrobenzofuran-3-amines. Results in Chemistry, 5, 100777. Substrate scope of 12 derivatives. Available at: https://www.sciencedirect.com/science/article/pii/S2211715623000165. View Source